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Compound of Interest

Compound Name: 4-Chlorobenzotrichloride

Cat. No.: B167033 Get Quote

An In-depth Technical Guide to p-Chlorobenzotrichloride: Chemical Structure, Properties, and

Synthesis

For researchers, scientists, and professionals in drug development, a thorough understanding

of key chemical intermediates is paramount. This guide provides a detailed overview of p-

Chlorobenzotrichloride, a significant compound in organic synthesis.

IUPAC Name: 1-chloro-4-(trichloromethyl)benzene[1]

Chemical Structure
The molecular structure of p-Chlorobenzotrichloride consists of a benzene ring substituted with

a chlorine atom and a trichloromethyl group at the para position (positions 1 and 4,

respectively).

Physicochemical Properties
A summary of the key physical and chemical properties of p-Chlorobenzotrichloride is

presented in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₇H₄Cl₄ [1]

Molecular Weight 229.92 g/mol [2]

Appearance
Clear, colorless to light yellow

liquid
[1][2]

Melting Point 5.8 °C [2][3]

Boiling Point 245 °C at 760 mmHg [2][3]

Density 1.495 g/mL at 25 °C [2]

Refractive Index 1.572 at 20 °C [2]

Flash Point > 112 °C (> 233.6 °F) [3]

Vapor Pressure 0.04 hPa at 20 °C [3]

Water Solubility Decomposes [2]

CAS Number 5216-25-1 [1]

Synthesis of p-Chlorobenzotrichloride
A modern and isomer-specific method for the synthesis of p-Chlorobenzotrichloride involves the

vapor-phase chlorination of p-xylene.[4] This process is advantageous as it avoids the

formation of undesirable isomers often encountered in other synthetic routes.[4]

Experimental Protocol: Vapor-Phase Chlorination of p-
Xylene[5]
This protocol is based on a patented industrial process and outlines the key parameters for the

synthesis of p-Chlorobenzotrichloride.

Objective: To synthesize 4-chlorobenzotrichloride from p-xylene via vapor-phase chlorination.

Materials:

p-xylene (1,4-dimethylbenzene)
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Chlorine gas

Activated carbon catalyst (wide-pore is preferred)

Water

Equipment:

Vapor-phase reactor system, preferably a continuous flow setup

Heating apparatus capable of maintaining temperatures up to 300°C

Gas flow controllers for chlorine and p-xylene vapor

Water vaporizer and delivery system

Condenser and collection system for the product

Procedure:

Catalyst Loading: The vapor-phase reactor is loaded with a wide-pore activated carbon

catalyst.

Pre-heating: The reactor is heated to the desired reaction temperature, typically between

200°C and 300°C.

Reactant Feed:

p-Xylene is vaporized and fed into the reactor.

Chlorine gas is introduced into the reactor. A molar ratio of chlorine to p-xylene greater

than 7:1, and up to 30:1, is employed to ensure complete reaction.

Water is vaporized and introduced into the reactor. A molar ratio of water to p-xylene of at

least 1:1 is necessary, with a preferred range of 1:1 to 10:1.

Reaction: The chlorination of p-xylene proceeds in the vapor phase over the activated

carbon catalyst. The reaction is typically carried out at a temperature above 200°C. The
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process can be conducted in two steps: an initial lower temperature chlorination (140°C to

250°C) to form 1,4-bis(trichloromethyl)benzene, followed by a higher temperature step

(above 200°C) in the presence of the catalyst and water to yield the final product.

Product Collection: The reaction mixture exiting the reactor is cooled and condensed.

Purification: The collected condensate, containing 4-chlorobenzotrichloride, is then purified

by distillation to separate it from by-products such as carbon tetrachloride and any unreacted

starting materials.

Reaction Pathway:

The overall reaction proceeds in two main stages:

Chlorination of the methyl groups of p-xylene to form 1,4-bis(trichloromethyl)benzene.

Chlorinolysis of 1,4-bis(trichloromethyl)benzene to yield 4-chlorobenzotrichloride and

carbon tetrachloride.[5]

Hydrolysis of p-Chlorobenzotrichloride
p-Chlorobenzotrichloride is sensitive to moisture and undergoes hydrolysis to form 4-

chlorobenzoic acid.[4] This process occurs in a stepwise manner, initially forming the

intermediate 4-chlorobenzoyl chloride, which then further hydrolyzes.[4]
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Caption: Stepwise hydrolysis of p-Chlorobenzotrichloride.

Reactivity
The reactivity of p-Chlorobenzotrichloride is largely influenced by the trichloromethyl group. It is

generally unreactive in simple aromatic halogenated organic compound terms. However, it is

incompatible with strong oxidizing and reducing agents, as well as many amines, nitrides,

azo/diazo compounds, alkali metals, and epoxides.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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